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Compound of Interest

Compound Name:
(3-(Tert-

butoxy)cyclobutyl)methanol

CAS No.: 2089648-64-4

Cat. No.: B2943382

Get Quote

(3-(Tert-butoxy)cyclobutyl)methanol is a substituted cycloalkane alcohol. Its structure

contains two key functional groups that dictate its potential hazards: the tert-butoxy group and

a primary alcohol (methanol derivative).

Tert-Butoxy Group: This bulky ether group suggests the compound will behave similarly to

other tertiary ethers and alcohols, such as tert-butyl alcohol and methyl tert-butyl ether

(MTBE). These are typically flammable liquids.

Hydroxymethyl (-CH₂OH) Group: This primary alcohol functional group is structurally

analogous to methanol. Methanol and its derivatives pose significant toxicological risks,

including severe effects from ingestion, inhalation, and skin absorption.

Therefore, a conservative and scientifically sound approach to safety necessitates treating this

compound with the precautions required for both flammable liquids and toxic methanol-like

substances.

Caption: Chemical Structure of (3-(Tert-butoxy)cyclobutyl)methanol.
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Synthesized Hazard Identification
Based on analogous compounds, (3-(Tert-butoxy)cyclobutyl)methanol should be treated as

a substance with the following hazards:

Physical Hazards:

Highly Flammable Liquid and Vapor: Like tert-butyl alcohol and other ethers, this

compound is expected to have a low flash point and its vapors can form explosive

mixtures with air.[1][2] Vapors may travel to a source of ignition and flash back.[3][4]

Health Hazards:

Toxic if swallowed, in contact with skin, or if inhaled: This is a critical warning derived from

methanol's toxicological profile.[5][6] Absorption can lead to systemic toxicity.

Causes Damage to Organs: Specifically, the optic nerve and central nervous system are

targets, a known consequence of methanol poisoning.[5][6]

Causes Serious Eye Irritation: Direct contact is likely to cause significant irritation.[1]

May Cause Respiratory Irritation: Inhalation of vapors can irritate the respiratory tract.[1][2]

May Cause Drowsiness or Dizziness: Inhalation may lead to central nervous system

depression.[1]

Hazard Summary Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b2943382/docs?utm_src=pdf-body#chemical-identification-and-structural-rationale-for-hazard-assessment
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0233_5.pdf
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A453-500.pdf
https://www.fishersci.com/store/msds?partNumber=AC378720010&productDescription=TERT-BUTYL+METHYL+ETHER+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.gov.uk/government/publications/methanol-properties-incident-management-and-toxicology/methanol-toxicological-overview
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2025.1545428/full
https://www.gov.uk/government/publications/methanol-properties-incident-management-and-toxicology/methanol-toxicological-overview
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2025.1545428/full
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0233_5.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2943382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Basis of Assessment GHS Hazard Statement

Flammable Liquid
Analogy to tert-butyl alcohol

and ethers

H225: Highly flammable liquid

and vapor[1]

Acute Toxicity (Oral) Analogy to methanol H301: Toxic if swallowed

Acute Toxicity (Dermal) Analogy to methanol
H311: Toxic in contact with

skin

Acute Toxicity (Inhalation) Analogy to methanol H331: Toxic if inhaled

Serious Eye Damage/Irritation Analogy to tert-butyl alcohol
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity Analogy to methanol
H370: Causes damage to

organs (eye)[7]

First-Aid Measures: A Proactive Protocol
Immediate medical attention is required for any significant exposure.[3] Show this safety guide

to the doctor in attendance.

Inhalation:

Remove the individual to fresh air immediately.

If breathing is difficult, administer oxygen.

If breathing has stopped, provide artificial respiration. Do not use mouth-to-mouth

resuscitation.[3][8]

Seek immediate medical attention.[3]

Skin Contact:

Take off immediately all contaminated clothing.

Rinse skin with plenty of water/shower for at least 15 minutes.[3]
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Wash contaminated clothing before reuse.[9]

Seek immediate medical attention, as dermal absorption is a significant route of toxicity.[5]

[6]

Eye Contact:

Rinse cautiously with water for several minutes.[1]

Remove contact lenses, if present and easy to do. Continue rinsing for at least 15

minutes.[1][3]

Call an ophthalmologist or seek immediate medical attention.

Ingestion:

If swallowed, call a poison center or doctor immediately.[3][8]

Rinse mouth with water.

Do NOT induce vomiting.[4][9]

Never give anything by mouth to an unconscious person.

Fire-Fighting and Explosion Hazard Management
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[2]

Unsuitable Extinguishing Media: Do not use a heavy water jet, as it may spread the fire.

Specific Hazards:

The substance is flammable, and its vapors can form explosive mixtures with air,

especially in confined spaces.[3]

Containers may explode when heated.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.gov.uk/government/publications/methanol-properties-incident-management-and-toxicology/methanol-toxicological-overview
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2025.1545428/full
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10458400&lang=EN
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A453-500.pdf
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A453-500.pdf
https://media.laballey.com/docbuilder/methanol-99-lab-grade-safety-data-sheet-6700175b3e859.pdf
https://www.fishersci.com/store/msds?partNumber=AC378720010&productDescription=TERT-BUTYL+METHYL+ETHER+1LT&vendorId=VN00032119&countryCode=US&language=en
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0233_5.pdf
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A453-500.pdf
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A453-500.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2943382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal decomposition can produce toxic gases such as carbon monoxide (CO) and

carbon dioxide (CO2).[4]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release: Containment and Cleanup
Protocol

Evacuate Personnel: Remove all non-essential personnel from the area.

Eliminate Ignition Sources: Turn off all equipment and extinguish any open flames. No

smoking.[10]

Ensure Adequate Ventilation.

Personal Protection: Wear appropriate PPE, including chemical-resistant gloves, safety

goggles, and a lab coat. For large spills, respiratory protection may be necessary.

Containment: Use a non-combustible absorbent material like sand or earth to contain the

spill.

Cleanup: Soak up with inert absorbent material and place in a suitable, closed container for

disposal.[2][4]

Grounding: Use spark-proof tools and explosion-proof equipment during cleanup.[4]

Handling and Storage: A Framework for Safety
The causality behind safe handling and storage is to minimize exposure and prevent the

formation of a flammable or toxic atmosphere.
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Caption: Workflow for the safe handling of (3-(Tert-butoxy)cyclobutyl)methanol.
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Handling:
Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[9][10]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3] Use only

non-sparking tools.[3]

Static Discharge: Take precautionary measures against static discharge. All metal parts of

the equipment must be grounded.[1][3]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[7][8] Wash hands

thoroughly after handling.[9]

Storage:
Container: Store in a tightly closed container.[3]

Location: Keep in a cool, dry, and well-ventilated place away from direct sunlight and sources

of ignition.[7][10]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[2][11]

Exposure Controls and Personal Protection
A multi-layered approach to exposure control is essential.

Engineering Controls: A chemical fume hood is the primary engineering control to minimize

inhalation exposure.[9] Ensure eyewash stations and safety showers are readily accessible.

[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles or a face shield.[1][10]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a flame-

retardant lab coat.[9][10]
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Respiratory Protection: If working outside of a fume hood or in case of a large spill, use a

respirator with an appropriate cartridge. Respirator use must comply with institutional and

regulatory standards.[9]

Physical and Chemical Properties
While specific experimental data for (3-(Tert-butoxy)cyclobutyl)methanol is not available, the

following properties can be inferred from its structure:

Property
Estimated Value /
Observation

Rationale

Appearance Colorless liquid
Typical for similar alcohols and

ethers.[12][13]

Odor Pungent, alcohol-like
Based on the alcohol and

ether functional groups.[12]

Solubility in Water
Sparingly to moderately

soluble

The alcohol group increases

polarity, while the bulky alkyl

groups decrease it.

Vapor Density Heavier than air

Common for organic molecules

of this molecular weight.[12]

[14]

Flash Point
Expected to be low

(Flammable)

Based on analogous

compounds like tert-butyl

alcohol.[2][14]

Stability and Reactivity
Chemical Stability: The product is expected to be chemically stable under standard ambient

conditions (room temperature).

Conditions to Avoid: Heat, flames, sparks, and exposure to direct sunlight.[2][9]

Incompatible Materials: Strong oxidizing agents and strong acids.[2][11]
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Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon

dioxide.[4]

Toxicological Insights: An Evidence-Based
Assessment
The primary toxicological concern stems from the compound's structural similarity to methanol.

The metabolism of methanol produces formic acid, which is responsible for its characteristic

toxicity, including metabolic acidosis and damage to the optic nerve.[6] It is prudent to assume

that (3-(Tert-butoxy)cyclobutyl)methanol could potentially be metabolized in a way that

poses similar risks.

Acute Toxicity:

Oral, Dermal, and Inhalation: All routes of exposure should be considered highly toxic.[5]

[6] Even small amounts of ingested methanol (as little as 10-15 mL) can cause permanent

blindness or be fatal.[5]

Skin and Eye Irritation: The compound is expected to be a serious eye irritant and may

cause skin irritation upon prolonged contact.[1]

Specific Target Organ Toxicity (Single Exposure): The primary target organs are the central

nervous system and the eyes.[7]

Aspiration Hazard: While not confirmed, aspiration into the lungs if swallowed could cause

damage.[4]
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Structural Analysis
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Inferred Hazards
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Caption: Logical flow for assessing hazards based on structural analogs.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[11][15] This substance should be treated as a hazardous waste.

Do not dispose of it down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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